Acoustofluidics 7: The acoustic radiation force on small particles
Lab on a Chip Pub Date: 2012-02-21 DOI: 10.1039/C2LC21068A
Abstract
In this paper, Part 7 of the thematic tutorial series “Acoustofluidics – exploiting ultrasonic standing waves, forces and acoustic streaming in microfluidic systems for cell and particle manipulation ”, we present the theory of the acoustic radiation force; a second-order, time-averaged effect responsible for the acoustophoretic motion of suspended, micrometre-sized particles in an ultrasound field.
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